Cas no 39550-65-7 (D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI))
39550-65-7 structure
Product Name:D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI)
CAS No:39550-65-7
MF:C12H20N2O7S
MW:336.361402511597
CID:319310
PubChem ID:285680
Update Time:2025-04-19
D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI)
- 1-(Dodecyloxy)-3-((2-hydroxyethyl)amino)propan-2-ol
- 1-(DODECYLOXY)-3-[(2-HYDROXYETHYL)AMINO]PROPAN-2-OL
- 1-(Dr-1tF-ethylsulfanyl-2cF,3tF,4cF,5rF-pentahydroxy-hex-catF-yl)-1H-pyrimidine-2,4-dione
- AC1L3C7E
- AC1Q77NO
- AR-1B2976
- CTK0I1215
- EINECS 242-333-6
- KST-1B1295
- NSC-143000
- 39550-65-7
- NSC143000
- DTXSID40960159
- NSC-143001
- NSC143001
- 1-S-Ethyl-1-C-(4-hydroxy-2-oxopyrimidin-1(2H)-yl)-1-thiohexitol
- 1-c-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)-1-s-ethyl-1-thiohexitol
- 39550-64-6
- DTXSID30301390
-
- Inchi: 1S/C12H20N2O7S/c1-2-22-11(14-4-3-7(17)13-12(14)21)10(20)9(19)8(18)6(16)5-15/h3-4,6,8-11,15-16,18-20H,2,5H2,1H3,(H,13,17,21)
- InChI Key: QPOXHHYPLHWCPH-UHFFFAOYSA-N
- SMILES: S(CC)C(C(C(C(C(CO)O)O)O)O)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 336.09900
- Monoisotopic Mass: 336.09912215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 176Ų
Experimental Properties
- PSA: 181.31000
- LogP: -2.77580
D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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